molecular formula C12H13N3O2 B8300971 5-(ethylamino)-1-phenyl-1H-pyrazole-4-carboxylic acid

5-(ethylamino)-1-phenyl-1H-pyrazole-4-carboxylic acid

Cat. No. B8300971
M. Wt: 231.25 g/mol
InChI Key: HZLPFBAUDWTPMK-UHFFFAOYSA-N
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Description

5-(ethylamino)-1-phenyl-1H-pyrazole-4-carboxylic acid is a useful research compound. Its molecular formula is C12H13N3O2 and its molecular weight is 231.25 g/mol. The purity is usually 95%.
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properties

Product Name

5-(ethylamino)-1-phenyl-1H-pyrazole-4-carboxylic acid

Molecular Formula

C12H13N3O2

Molecular Weight

231.25 g/mol

IUPAC Name

5-(ethylamino)-1-phenylpyrazole-4-carboxylic acid

InChI

InChI=1S/C12H13N3O2/c1-2-13-11-10(12(16)17)8-14-15(11)9-6-4-3-5-7-9/h3-8,13H,2H2,1H3,(H,16,17)

InChI Key

HZLPFBAUDWTPMK-UHFFFAOYSA-N

Canonical SMILES

CCNC1=C(C=NN1C2=CC=CC=C2)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of ethyl 5-amino-1-phenyl-1H-pyrazole-4-carboxylate (10 g, 43 mmol) in DMF (100 mL) at 0° C. was slowly added sodium hydride (60% dispersion, 1.9 g, 47.6 mmol). After the evolution of gas had ceased, bromoethane (3.55 mL, 47.6 mmol) was added dropwise. The reaction was stirred at 0° C. for 2 hour, then gradually warmed to RT. Water was added to the reaction, resulting in the formation of a precipitate which was collected by filtration and used directly in the next step. The material thus obtained was dissolved in EtOH (50 mL) along with 3N NaOH (38 mL) and the solution was heated to reflux overnight. The reaction was cooled to 0° C. and the pH was slowly adjusted to between 3-4 using 1N HCl. The resulting white precipitate was collected by filtration and recrystallized from acetonitrile to afford 5-(ethylamino)-1-phenyl-1H-pyrazole-4-carboxylic acid (6.6 g, 28.6 mmol). The compound had an HPLC retention time=2.32 min. CHROMOLITH® SpeedROD 4.6×50 mm (4 min.); Solvent A=10% MeOH, 90% H2O, 0.2% H3PO4; Solvent B=90% MeOH, 10% H2O, 0.2% H3PO4. LC/MS M+1=232.3. 1H NMR (500 MHz, DMSO-d6) δ ppm 0.89 (t, J=7.2 Hz, 3H), 2.77 (m, 2H), 6.14 (br. s, 1H), 7.43 (m, 1H), 7.52 (m, 4H), 7.72 (s 1H).
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